Cas no 86847-84-9 (N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide)

N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide structure
86847-84-9 structure
Product Name:N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide
CAS No:86847-84-9
MF:C10H13ClN2O
MW:212.676021337509
MDL:MFCD07366729
CID:706685
PubChem ID:329771388
Update Time:2024-10-26

N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

    • N-(6-Chloropyridin-2-yl)pivalamide
    • 3-(2-Benzoxazolyl)Umbelliferyl Octanoate
    • N-(6-chloropyridin-2-yl)-2,2-dimethylpropanamide
    • N-(6-CHLORO-PYRIDIN-2-YL)-2,2-DIMETHYL-PROPIONAMIDE
    • Propanamide,N-(6-chloro-2-pyridinyl)-2,2-dimethyl-
    • Propanamide, N-(6-chloro-2-pyridinyl)-2,2-dimethyl-
    • N-(6-chloro-2-pyridinyl)-2,2-dimethylpropanamide
    • PubChem16112
    • N-(6-Chloropyrdn-2-yl)pvalamde
    • YPWKLBCTOUEZKE-UHFFFAOYSA-N
    • 6-Chloro-2-(pivaloylamino)pyridine
    • LS20050
    • AB31092
    • AK-
    • N-(6-Chloro-2-pyridinyl)-2,2-dimethylpropanamide (ACI)
    • DS-2318
    • N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide, AldrichCPR
    • SY110057
    • N-(6-Chloropyridin-2-yl)-2,2-dimethyl propionamide
    • 86847-84-9
    • J-523138
    • DB-030153
    • MFCD07366729
    • AKOS015851065
    • DTXSID40522670
    • EN300-6489830
    • CS-W000570
    • SCHEMBL247331
    • N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide
    • MDL： MFCD07366729
    • Inchi： 1S/C10H13ClN2O/c1-10(2,3)9(14)13-8-6-4-5-7(11)12-8/h4-6H,1-3H3,(H,12,13,14)
    • InChI Key： YPWKLBCTOUEZKE-UHFFFAOYSA-N
    • SMILES： O=C(C(C)(C)C)NC1C=CC=C(Cl)N=1

Computed Properties

  • Exact Mass: 211.07600
  • Monoisotopic Mass: 212.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42
  • XLogP3: 2.7

Experimental Properties

  • PSA: 29.10000
  • LogP: 3.39760

N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide Production Method

Production Method 1

45644-21-1 45644-21-1
86847-84-9 86847-84-9
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  cooled; rt; 5 h, rt
Reference
Synthesis of 2-amino-3-bromo-6-chloropyridine
Qin, Yu-mei; et al, Huaxue Shiji, 2019, 41(8), 869-872

Production Method 2

132784-74-8 132784-74-8
86847-84-9 86847-84-9
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water
1.2 Reagents: Potassium nitrite Solvents: Water
Reference
Substituted 1,8-naphthyridin-2(1H)-ones are superior to thymine in the recognition of adenine in duplex as well as triplex structures
Eldrup, Anne B.; et al, Journal of the American Chemical Society, 2002, 124(13), 3254-3262

Production Method 3

141-86-6 141-86-6
86847-84-9 86847-84-9
Reaction Conditions
1.1 Solvents: 1,4-Dioxane
2.1 Reagents: Hydrochloric acid Solvents: Water
2.2 Reagents: Potassium nitrite Solvents: Water
Reference
Substituted 1,8-naphthyridin-2(1H)-ones are superior to thymine in the recognition of adenine in duplex as well as triplex structures
Eldrup, Anne B.; et al, Journal of the American Chemical Society, 2002, 124(13), 3254-3262

Production Method 4

2402-78-0 2402-78-0
86847-84-9 86847-84-9
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  12 h, 180 °C
2.1 Reagents: Sodium bicarbonate Solvents: Dichloromethane ;  -5 - 25 °C; 5 h, 20 °C
Reference
The Synthesis of a Dopamine D2 Partial Agonist for the Treatment of Schizophrenia
Magano, Javier; et al, Organic Process Research & Development, 2009, 13(3), 555-566

N-(6-Chloro-pyridin-2-yl)-2,2-dimethyl-propionamide Raw materials

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